BE“GHE Foundational & Exploratory

Check Availability & Pricing

4,5-Dimethyloctane: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Dimethyloctane

Cat. No.: B098873

CAS Number: 15869-96-2

This technical guide provides a summary of the currently available information for 4,5-
dimethyloctane, geared towards researchers, scientists, and drug development professionals.
While in-depth biological data and established experimental protocols are limited in the public
domain, this document consolidates the known chemical and physical properties, along with
general synthesis methodologies.

Chemical and Physical Properties

4,5-Dimethyloctane is a branched-chain alkane with the molecular formula C10H22.[1][2][3]
Its chemical structure consists of an octane backbone with two methyl groups attached to the
fourth and fifth carbon atoms. A summary of its key properties is presented in the table below.
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Property Value Source
CAS Number 15869-96-2 [1][21[3]
Molecular Formula C10H22 [11[2][3]
Molecular Weight 142.28 g/mol [1112][3]
IUPAC Name 4,5-dimethyloctane
Synonyms Octane, 4,5-dimethyl-

(R,R)-(.+-.)-4,5-

dimethyloctane, (R,S)-4,5-
Stereoisomers dimethyloctane, 4,5-

dimethyloctane, meso, 4,5-

Dimethyloctane, threo

Synthesis and Experimental Information

The synthesis of 4,5-dimethyloctane can be achieved through several general organic
chemistry reactions, including the Wurtz reaction, hydrocarbon cracking, and the isomerization
of straight-chain alkanes.[2] One commercially available source describes it as a product
resulting from n-pentane/iso-butane coupling.[3]

It is important to note that while 4,5-dimethyloctane is available commercially as a
biochemical assay reagent, it comes with the cautionary note that it has not been fully validated
for medical applications and is intended for research use only.[3]

A detailed search of scientific literature and chemical databases did not yield specific, validated
experimental protocols for the application of 4,5-dimethyloctane in biological systems or drug
development assays. Similarly, there is no published information linking 4,5-dimethyloctane to
any specific signaling pathways.

Logical Relationship: Information Availability

The following diagram illustrates the current state of available information for 4,5-
dimethyloctane.
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Caption: Availability of technical information for 4,5-Dimethyloctane.

Conclusion

The CAS number for 4,5-dimethyloctane is 15869-96-2. While basic chemical and physical
data, along with general synthesis routes are known, there is a significant lack of in-depth
technical information regarding its biological activity, specific experimental protocols, and
involvement in signaling pathways in the public domain. Researchers and drug development
professionals interested in this compound should consider this data gap in their research
planning. Further investigation and primary research would be required to elucidate the
biological relevance and potential applications of 4,5-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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